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Compound of Interest

Compound Name:
2-azido-N-(2-

chlorophenyl)acetamide

Cat. No.: B6590637 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-azido-N-(2-chlorophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-azido-N-(2-
chlorophenyl)acetamide, a compound of interest in drug discovery and organic synthesis.

Due to its chemical structure, specifically the presence of an azide functional group, this

compound requires careful handling to mitigate potential hazards. This document outlines the

known hazards, recommended safety precautions, personal protective equipment, and

emergency procedures.

Hazard Identification and Classification
2-azido-N-(2-chlorophenyl)acetamide is classified as a hazardous substance. The primary

hazards are associated with its acute toxicity, potential for skin sensitization, and suspected

reproductive toxicity.

GHS Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 3 H301: Toxic if swallowed

Skin sensitization Category 1
H317: May cause an allergic

skin reaction

Reproductive toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Short-term (acute) aquatic

hazard
Category 3 H402: Harmful to aquatic life

Signal Word: Danger

Hazard Pictograms:

alt text

Physical and Chemical Properties
While a comprehensive dataset for 2-azido-N-(2-chlorophenyl)acetamide is not publicly

available, data for structurally related compounds can provide some insight. For instance, N-(4-

Chlorophenyl)acetamide has a melting point of 177 °C and a boiling point of 333 °C.[1] It is

important to note that the azide group in the target compound will significantly influence its

properties, particularly its thermal stability.

Safe Handling and Storage
Strict adherence to safety protocols is mandatory when handling 2-azido-N-(2-
chlorophenyl)acetamide.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[2]
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Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat. Ensure proper glove removal

technique to avoid skin contact.[3]

Respiratory Protection

If working outside a fume hood or if dusts are

generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[4]

Handling Precautions:

Do not handle until all safety precautions have been read and understood.

Avoid breathing dust.

Wash hands and skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Contaminated work clothing should not be allowed out of the workplace.

Avoid release to the environment.

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[3]

Store locked up or in an area accessible only to qualified or authorized persons.[3]

Experimental Protocols: Synthesis of Azido-
Acetamides
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While a specific protocol for 2-azido-N-(2-chlorophenyl)acetamide is not detailed in the

provided search results, a general synthetic procedure can be inferred from the synthesis of

similar compounds like 2-azido-N-(4-methylphenyl)acetamide and 2-azido-N-(4-

fluorophenyl)acetamide.[5][6] The following is a generalized, hypothetical protocol that should

be adapted and optimized with extreme caution.

Reaction: The synthesis typically involves the nucleophilic substitution of a chloro-acetamide

precursor with sodium azide.

Materials:

2-chloro-N-(2-chlorophenyl)acetamide

Sodium azide (NaN₃)

Ethanol/Water mixture (e.g., 70:30)[5][6]

Procedure:

Dissolve 2-chloro-N-(2-chlorophenyl)acetamide and a molar excess of sodium azide in an

ethanol/water mixture.

The mixture is then typically refluxed for a set period (e.g., 24 hours) at a specific

temperature (e.g., 80°C).[5]

Reaction progress should be monitored by a suitable technique, such as thin-layer

chromatography (TLC).[5][6]

Upon completion, the product may precipitate out of the solution upon cooling.

The precipitate is collected by filtration and washed with cold water.[5][6]

Further purification can be achieved by recrystallization from a suitable solvent, such as hot

ethanol.[5][6]

Caution: Organic azides can be explosive, particularly at elevated temperatures or upon shock.

Always handle with care and behind a blast shield, especially during heating.
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Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Instructions

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor. Rinse mouth. Do NOT

induce vomiting.[1]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation or rash occurs, get

medical advice/attention.[4] Take off

contaminated clothing and wash it before reuse.

[2]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2] If

eye irritation persists, get medical

advice/attention.[2]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[2]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[4]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen chloride gas.[2][4]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[4]

Accidental Release Measures:
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Evacuate personnel to safe areas.[4]

Ensure adequate ventilation.

Wear personal protective equipment.[2]

Avoid dust formation.[4]

Sweep up and shovel into suitable containers for disposal.[2]

Do not let the product enter drains.

Visualizations
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Caption: Risk assessment and control workflow for handling hazardous chemicals.
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Click to download full resolution via product page

Caption: Generalized experimental workflow for the synthesis of 2-azido-N-(2-
chlorophenyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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